3-(4-Fluorobenzyl)-2-thioxo-1,3-thiazolidin-4-one
Overview
Description
Fluorobenzyl compounds are a class of organic compounds that contain a fluorine atom attached to a benzyl group . They are used in various fields, including pharmaceuticals and materials science .
Synthesis Analysis
The synthesis of fluorobenzyl compounds often involves the use of fluorobenzyl halides, such as 4-fluorobenzyl bromide . These halides can react with various nucleophiles to form the desired fluorobenzyl compound .
Molecular Structure Analysis
The molecular structure of fluorobenzyl compounds can be analyzed using various techniques, such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy .
Chemical Reactions Analysis
Fluorobenzyl compounds can undergo various chemical reactions. For example, they can participate in substitution reactions with nucleophiles . The presence of the fluorine atom can also influence the reactivity and selectivity of these reactions .
Physical and Chemical Properties Analysis
Fluorobenzyl compounds typically have properties such as a high density and a low boiling point . The presence of the fluorine atom can also influence properties such as acidity and lipophilicity .
Scientific Research Applications
Synthesis and Pharmacological Importance
- 3-(4-Fluorobenzyl)-2-thioxo-1,3-thiazolidin-4-one is used in the synthesis of various pharmaceutical compounds. These compounds are synthesized using techniques like microwave irradiation and Knoevenagel condensation reaction. These methods yield new inhibitors for protein kinases, which are important for treating neurological or oncological disorders ((Bourahla et al., 2021)).
- The compound is also involved in the formation of supramolecular assemblies, which are crucial for understanding molecular interactions and designing new drugs ((Andleeb et al., 2017)).
Structural Analysis and Molecular Studies
- It has applications in molecular structure investigation, employing techniques like Density Functional Theory (DFT) and X-Ray Diffraction. These studies are essential for understanding the compound's geometry and potential for forming hydrogen bonds, which are critical for drug design ((Benhalima et al., 2011)).
Antimicrobial and Antioxidant Activities
- Research indicates that derivatives of this compound show promising antimicrobial and antioxidant activities. These properties make them suitable candidates for developing new therapeutic agents ((El-Gaby et al., 2009); (El Nezhawy et al., 2009)).
Enzyme Inhibition for Diabetic Complications
- Some derivatives of this compound have been shown to inhibit enzymes like aldose reductase, which is important in the management of diabetic complications. This showcases the compound’s potential in developing treatments for chronic diseases ((Bacha et al., 2021)).
Green Chemistry and Synthetic Methodologies
- The compound is also significant in green chemistry. Novel methodologies for its synthesis align with environmental sustainability, emphasizing its role in the development of eco-friendly pharmaceutical compounds ((Nasiri et al., 2014)).
Mechanism of Action
Safety and Hazards
Future Directions
The study of fluorobenzyl compounds is a dynamic field with many potential future directions. For example, new synthetic methods could be developed to improve the efficiency and selectivity of fluorobenzyl compound synthesis . Additionally, new fluorobenzyl compounds could be designed and synthesized for use in various applications, such as pharmaceuticals and materials science .
Properties
IUPAC Name |
3-[(4-fluorophenyl)methyl]-2-sulfanylidene-1,3-thiazolidin-4-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8FNOS2/c11-8-3-1-7(2-4-8)5-12-9(13)6-15-10(12)14/h1-4H,5-6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WOFKPTGCWXSHEO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)N(C(=S)S1)CC2=CC=C(C=C2)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8FNOS2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30283561 | |
Record name | 3-(4-fluorobenzyl)-2-thioxo-1,3-thiazolidin-4-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30283561 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
241.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
453-69-0 | |
Record name | NSC32126 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=32126 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 3-(4-fluorobenzyl)-2-thioxo-1,3-thiazolidin-4-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30283561 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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